Cas no 611-59-6 (Paraxanthine)

• Product Name: Paraxanthine
• CAS No: 611-59-6
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• MDL: MFCD00005727
• CID: 510807
• PubChem ID: 24277678
• Update Time: 2025-04-19

Paraxanthine Chemical and Physical Properties

Names and Identifiers

• Paraxanthine
• 1,7-Dimethylxanthine
• Paraxanthine solution
• PARAXANTHINE,OFF-WHITE TO PALE YELLOW SOLID
• 1,7-dimethyl-3H-purine-2,6-dione
• 1,7-Dimethylxanthine-[2H6] (para-xanthine)
• 1,7-DIMETHYL-3,7-DIHYDRO- 1H-PURINE-2,6-DIONE
• 1,7-Dimethyl-1H-purine-2,6-dione
• 2,6-Dihydroxy-1,7-dimethylpurine
• NSC 400018
• 1,7-Dimethyl-1H-purine-2,6(3H,7H)-dione
• 1,7-Dimethyl-3,7-dihydro-1H-purine-2,6-dione
• p-Xanthine
• Xanthine, 1,7-dimethyl-
• 3,7-Dihydro-1,7-dimethyl-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,7-dimethyl-
• 1,7-dimethyl-Xanthine
• QUNWUDVFRNGTCO-UHFFFAOYSA-N
• Q3565Y41V7
• 1,7-di
• MLS000859929
• MLSMR
• SMR000326790
• 1,7-Dimethyl-3,7-dihydro-1H-purine-2,6-dione (Paraxanthine, 1,7-Dimethylxanthine)

• MDL： MFCD00005727
• Inchi： 1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)11(2)7(13)9-5/h3H,1-2H3,(H,9,13)
• InChI Key： QUNWUDVFRNGTCO-UHFFFAOYSA-N
• SMILES： CN1C2=C(NC(N(C2=O)C)=O)N=C1
• BRN： 0197907

Computed Properties

• Exact Mass: 180.06500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 267
• XLogP3: -0.2
• Topological Polar Surface Area: 67.2

Experimental Properties

• Color/Form: Solid
• Density: 1.3640 (rough estimate)
• Melting Point: 294-296 °C (lit.)
• Boiling Point: 312.97°C (rough estimate)
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: 1.6700 (estimate)
• Solubility: ethanol: 0.6mg/mL
• Stability/Shelf Life: Store tightly sealed at RT
• PSA: 72.68000
• LogP: -1.03970
• λmax: 289(H2O)(lit.)
• Color/Form: 1.0 mg/mL in methanol
• Vapor Pressure: No date available

Paraxanthine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301 + P310-P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S22; S24/25
• RTECS：RV9380000
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines
• Other Chemical Reagents